54952-43-1(Shikonin (mixture of optical isomers, about 1:1)),H1780

Shikonin (mixture of optical isomers, about 1:1) Properties

Names and Identifiers

- Shikalkin
- 5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)naphthalene-1,4-dione
- 1,4-Naphthoquinone, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-
- (S)-5,8-dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)naphthalene-1,4-dione
- 1,4-Naphthalenedione, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)- (9ci)
- Arnebin-4
- Nsc 291845
- (±)-Alkannin
- (±)-Shikalkin
- (±)-Shikonin
- (±)-5,8-Dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
- Shikonin (mixture of optical isomers, about 1:1)
- Anchusin
- natural red 20
- NEZONWMXZKDMKF-UHFFFAOYSA-
- 54952-43-1
- 1, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-, (+)-
- NSC-407295
- 3-(2,2-Dimethylpropionylamino)isonicotinicacid
- shikonin
- BCP34282
- 5,8-dihydroxy-2-[(1S)-1-hydroxy-4-methylpent-3-enyl]naphthalene-1,4-dione
- KBio3_001080
- LS-14485
- CHEMBL29285
- (+)-Shikonin
- ALKANNIN, 1-
- 1, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-, (R)-
- FT-0746742
- C.I. Natural Red 20
- C.I. 75535;Isoarnebin 4
- 1, 5,8-dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-, (-)-
- CS-0032051
- NSC-94524
- H1780
- NS00018361
- NSC-291845
- (Rac)-Shikonin
- 23444-65-7
- SCHEMBL14305203
- Bio2_000475
- (-)-Shikonin;C.I. 75535; Isoarnebin 4
- 5,8-dihydroxy-2-(1-hydroxy-4-methyl-pent-3-enyl)naphthalene-1,4-dione
- MFCD00016668
- SMP2_000188
- NSC407295
- Bio2_000955
- 5,8-DIHYDROXY-2-(1-HYDROXY-4-METHYLPENT-3-EN-1-YL)NAPHTHALENE-1,4-DIONE
- KBio3_001079
- DTXSID00862100
- FT-0651798
- NSC94524
- (+/-)-Alkannin
- SCHEMBL3182028
- (+/-)-5,8-Dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
- 1, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-, (-)-
- 1,4-Naphthalenedione, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-
- FT-0774471
- 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
- Shikonine
- Shikonin (7b)
- 5,8-Dihydroxy-6-(1-hydroxy-4-methylpent-3-en-1-yl)naphthalene-1,4-dione
- KBio2_005746
- NSC-252844
- Shikonin, >=98% (HPLC)
- Q-100621
- KBio2_003178
- (+-)-Alkannin
- KBioGR_000610
- NCI60_002031
- KBioSS_000610
- IDI1_002230
- (+-)-Shikonin
- CHEBI:174748
- 11019-15-1
- ( inverted exclamation markA)-Shikonin
- 85251-58-7
- NSC252844
- QTL1_000075
- AKOS016034343
- C.I. 75530
- BCP29329
- (+-)-Shikalkin
- NS00123717
- 1, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-
- C.I. Natural Red 20 (VAN)
- KBio2_000610
- HY-N6004
- NSC291845
- 1, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-, (S)-
- HMS1362P11
- InChI=1/C16H16O5/c1-8(2)3-4-10(17)9-7-13(20)14-11(18)5-6-12(19)15(14)16(9)21/h3,5-7,10,17-19H,4H2,1-2H3
- (+/-)-Shikonin
- BDBM178090
- 1,4-Naphthalenedione, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)- (9CI)
- SHIKALKIN
- ARNEBIN-4
- C.I. 75535
- 5,8-dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)naphthalene-1,4-dione
- NSC 291845
- DB-082640
- DA-67567
- +Expand
- MDL： MFCD00016668
- InChIKey： NEZONWMXZKDMKF-UHFFFAOYSA-N
- Inchi： 1S/C16H16O5/c1-8(2)3-4-10(17)9-7-13(20)14-11(18)5-6-12(19)15(14)16(9)21/h3,5-7,10,17-19H,4H2,1-2H3
- SMILES： OC1=CC=C(O)C2=C1C(=O)C=C(C(O)C/C=C(\C)/C)C2=O

Computed Properties

Exact Mass: 288.09978
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 288.099774
Heavy Atom Count: 21
Complexity: 501
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Tautomer Count: 15
Surface Charge: 0
Topological Polar Surface Area: 94.8

Experimental Properties

LogP: 2.12040
PSA: 94.83
Boiling Point: 567.4±50.0 °C at 760 mmHg
Melting Point: Not available
Vapor Pressure: 0.0±1.6 mmHg at 25°C
Flash Point: 311.0±26.6 °C
Solubility: methanol: soluble1mg/mL
Density: 1.4±0.1 g/cm3

Shikonin (mixture of optical isomers, about 1:1) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P019F0S-5mg	1,4-Naphthalenedione,5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-	54952-43-1	98%	5mg	$18.00	2024-04-29
A2B Chem LLC	AV18188-5mg	1,4-Naphthalenedione,5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-	54952-43-1	98%	5mg	$17.00	2024-04-19
Aaron	AR019F94-10mg	1,4-Naphthalenedione,5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-	54952-43-1	98%	10mg	$58.00
Ambeed	A288138-5mg	5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-en-1-yl)naphthalene-1,4-dione	54952-43-1	97%	5mg	$25.0	2024-07-18
eNovation Chemicals LLC	Y1239171-50mg	1,4-Naphthalenedione,5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-	54952-43-1	98%	50mg	$185	2024-06-06
FUJIFILM	198-13601-10mg	Shikonin (mixture of optical isomers, about 1:1)	54952-43-1		10mg	JPY 22000	2023-09-15
MedChemExpress	HY-N6004-5mg	(Rac)-Shikonin	54952-43-1	98.95%	5mg	￥250	2024-07-20
S e l l e c k ZHONG GUO	S8279-20mg	Shikonin (C.I. 75535)	54952-43-1	99.03%	20mg	¥794.69	2023-09-15
TRC	S357605-2.5mg	(±)-Shikonin	54952-43-1		2.5mg	$75.00	2023-05-17
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0186-20mg	Shikonin (mixture of optical isomers, about 1:1)	54952-43-1	HPLC≥99%	20mg	￥480元	2023-09-15

Shikonin (mixture of optical isomers, about 1:1) Suppliers

Nanjing Bencao Yikang Biotechnology Co., Ltd

Audited Supplier

(CAS:54952-43-1)

MR./MRS.:WANG XIAN SHENG

Phone:18362932668

Email:522593521@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:54952-43-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:54952-43-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shikonin (mixture of optical isomers, about 1:1) Related Literature

1. Total synthesis of shikalkin [(±)-shikonin]

Akira Terada,Yasuhiro Tanoue,Akira Hatada,Hiroshi Sakamoto J. Chem. Soc. Chem. Commun. 1983 987
2. Box–Behnken designed adsorption based elution – unique separation process for commercially important acetyl shikonin from Arnebia nobilis

Shankar Subramaniam,Anbumathi Palanisamy,Aravind Sivasubramanian RSC Adv. 2015 5 6265
3. Acetyl shikonin induces IL-12, nitric oxide and ROS to kill intracellular parasite Leishmania donovani in infected hosts

Mamilla R. Charan Raja,Sujatha Srinivasan,Shankar Subramaniam,Narendran Rajendran,Aravind Sivasubramanian,Santanu Kar Mahapatra RSC Adv. 2016 6 61777
4. Electrochemical and theoretical analysis of the reactivity of shikonin derivatives: dissociative electron transfer in esterified compounds

Georgina Armendáriz-Vidales,Carlos Frontana Org. Biomol. Chem. 2014 12 6393
5. Design, synthesis and biological evaluation of shikonin thio-glycoside derivatives: new anti-tubulin agents

Hong-Yan Lin,Hong-Wei Han,Li-Fei Bai,Han-Yue Qiu,De-Zheng Yin,Jin-Liang Qi,Xiao-Ming Wang,Hong-Wei Gu,Yong-Hua Yang RSC Adv. 2014 4 49796
6. Modeling of hyperbranched polyesters as hosts for the multifunctional bioactive agent shikonin

I. Tanis,K. Karatasos,A. N. Assimopoulou,V. P. Papageorgiou Phys. Chem. Chem. Phys. 2011 13 10808
7. Excited state deactivation mechanisms in Shikonin rationalized from its naphthoquinone parent structures

Catarina M. Pinto,Jo?o Pina,Estefanía Delgado-Pinar,J. Sérgio Seixas de Melo Phys. Chem. Chem. Phys. 2022 24 20348
8. Metabolic profiling study of shikonin's cytotoxic activity in the Huh7 human hepatoma cell line

E. D. Spyrelli,A. V. Kyriazou,C. Virgiliou,A. Nakas,O. Deda,V. P. Papageorgiou,A. N. Assimopoulou,H. G. Gika Mol. BioSyst. 2017 13 841
9. Design, synthesis and mechanism of novel shikonin derivatives as potent anticancer agents

Shahla Karim Baloch,Lin Ma,Xue-Liang Wang,Jing Shi,Yu Zhu,Feng-Yao Wu,Yan-Jun Pang,Gui-Hua Lu,Jin-Liang Qi,Xiao-Ming Wang,Hong-Wei Gu,Yong-Hua Yang RSC Adv. 2015 5 31759
10. Jacalin-capped silver nanoparticles minimize the dosage use of the anticancer drug, shikonin derivatives, against human chronic myeloid leukemia

Khan Behlol Ayaz Ahmed,Santanu Kar Mahapatra,Mamilla R. Charan Raja,Shankar Subramaniam,Megarajan Sengan,Narendran Rajendran,Sandeep Kumar Das,Kuntal Haldar,Somenath Roy,Aravind Sivasubramanian,Veerappan Anbazhagan RSC Adv. 2016 6 18980

Cas no 54952-43-1 (Shikonin (mixture of optical isomers, about 1:1))

Shikonin (mixture of optical isomers, about 1:1) Properties

Names and Identifiers

Computed Properties

Experimental Properties

Shikonin (mixture of optical isomers, about 1:1) Price

Shikonin (mixture of optical isomers, about 1:1) Suppliers

Shikonin (mixture of optical isomers, about 1:1) Related Literature

54952-43-1 (Shikonin (mixture of optical isomers, about 1:1)) Related Products